Cas no 1522819-60-8 (N,N-Dimethyl-2-nitro-benzene-1,3-diamine)

N,N-Dimethyl-2-nitro-benzene-1,3-diamine is a nitro-substituted aromatic diamine compound with applications in organic synthesis and dye intermediates. Its structure features two methyl groups on the nitrogen atoms and a nitro group at the 2-position of the benzene ring, contributing to its reactivity in electrophilic substitution and reduction reactions. The compound is valued for its role in synthesizing heterocyclic compounds and as a precursor for azo dyes and pigments. Its well-defined molecular structure ensures consistent performance in controlled reactions. The nitro group enhances electron-withdrawing properties, making it useful in specialized chemical transformations. Proper handling is required due to its potential sensitivity to heat and light.
N,N-Dimethyl-2-nitro-benzene-1,3-diamine structure
1522819-60-8 structure
Product Name:N,N-Dimethyl-2-nitro-benzene-1,3-diamine
CAS No:1522819-60-8
MF:C8H11N3O2
MW:181.191841363907
MDL:MFCD23982851
CID:4778718
Update Time:2026-02-27

N,N-Dimethyl-2-nitro-benzene-1,3-diamine Chemical and Physical Properties

Names and Identifiers

    • N,N'-Dimethyl-2-nitro-benzene-1,3-diamine
    • SB33826
    • N,N-Dimethyl-2-nitro-benzene-1,3-diamine
    • 1-N,3-N-dimethyl-2-nitrobenzene-1,3-diamine
    • MDL: MFCD23982851
    • Inchi: 1S/C8H11N3O2/c1-9-6-4-3-5-7(10-2)8(6)11(12)13/h3-5,9-10H,1-2H3
    • InChI Key: MLWNGVWPCQRLEU-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C(=CC=CC=1NC)NC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 169
  • XLogP3: 2.8
  • Topological Polar Surface Area: 69.9

Experimental Properties

  • Melting Point: NA

N,N-Dimethyl-2-nitro-benzene-1,3-diamine Security Information

N,N-Dimethyl-2-nitro-benzene-1,3-diamine Pricemore >>

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Additional information on N,N-Dimethyl-2-nitro-benzene-1,3-diamine

N,N-Dimethyl-2-nitro-benzene-1,3-diamine (CAS No. 1522819-60-8): Properties, Applications, and Market Insights

N,N-Dimethyl-2-nitro-benzene-1,3-diamine (CAS No. 1522819-60-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This nitro-substituted aromatic diamine is known for its unique chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals often search for "N,N-Dimethyl-2-nitro-benzene-1,3-diamine uses" or "CAS 1522819-60-8 synthesis," reflecting its growing importance in advanced applications.

The molecular structure of N,N-Dimethyl-2-nitro-benzene-1,3-diamine features a benzene ring substituted with a nitro group (–NO2) and two amine groups (–NH2), one of which is dimethylated. This configuration imparts distinct reactivity, enabling its use in coupling reactions, azo dye synthesis, and as a precursor for heterocyclic compounds. Recent studies highlight its role in developing "photoactive materials" and "biocompatible polymers," aligning with the rising demand for sustainable and functional materials.

In pharmaceutical research, N,N-Dimethyl-2-nitro-benzene-1,3-diamine is explored for its potential as a building block in drug discovery. Its electron-withdrawing nitro group and electron-donating dimethylamino group create a push-pull system, which is advantageous in designing "fluorescent probes" and "small-molecule inhibitors." Queries like "1522819-60-8 in medicinal chemistry" or "nitro-diamine derivatives" are increasingly common in academic literature, underscoring its relevance in targeted therapies.

The agrochemical sector also benefits from this compound, particularly in formulating "crop protection agents." Its structural motifs are found in herbicides and fungicides, addressing global challenges such as "pesticide resistance" and "sustainable agriculture." Manufacturers prioritize high-purity N,N-Dimethyl-2-nitro-benzene-1,3-diamine to ensure efficacy, driving demand for "CAS 1522819-60-8 suppliers" and "custom synthesis services."

From a market perspective, the compound’s niche applications contribute to its steady growth. Analysts note increased interest in "high-performance intermediates" and "green chemistry alternatives," positioning N,N-Dimethyl-2-nitro-benzene-1,3-diamine as a key player. Regulatory compliance and scalability remain critical, with searches for "1522819-60-8 safety data" reflecting industry standards.

In summary, N,N-Dimethyl-2-nitro-benzene-1,3-diamine (CAS No. 1522819-60-8) bridges innovation across multiple disciplines. Its versatility in synthesis, coupled with emerging applications in "smart materials" and "life sciences," ensures its prominence in contemporary research and industrial workflows.

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